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Compound of Interest

Compound Name: Sofpironium Bromide

Cat. No.: B1681908 Get Quote

This document provides comprehensive safety and logistical guidance for the handling and

disposal of Sofpironium Bromide in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by outlining necessary personal protective equipment, operational plans, and emergency

responses.

Chemical and Physical Properties
Sofpironium Bromide is an anticholinergic agent.[1][2] While it is not classified as a

hazardous substance by several suppliers, all laboratory chemicals should be handled with

care, adhering to standard safety protocols.[3][4]
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Property Data Source

Chemical Name

(3R)-3-((R)-2-cyclopentyl-2-

hydroxy-2-phenylacetoxy)-1-

(2- ethoxy-2-oxoethyl)-1-

methylpyrrolidin-1-ium bromide

[5]

Synonyms BBI 4000 [3][4][6]

CAS Number 1628106-94-4 [3][5]

Molecular Formula C₂₂H₃₂BrNO₅ [3][7][8]

Molecular Weight 470.40 g/mol [3][7][8]

Solubility

Freely soluble in water,

ethanol, methanol, acetonitrile,

and chloroform.

[9]

Occupational Exposure Limits

No data available. This product

contains no substances with

occupational exposure limit

values.

[3]

Personal Protective Equipment (PPE)
A thorough hazard assessment is required to select the appropriate PPE for any task involving

chemical handling.[10][11] When handling Sofpironium Bromide, the following PPE is

mandatory to minimize exposure and ensure personal safety.[12]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3][13] In situations with a

significant splash hazard, a face shield should be worn in addition to safety goggles.[10][14]

Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile gloves) must be worn.[3]

[15] Gloves should be inspected before use and changed immediately if contaminated.[13]

Always wash hands thoroughly after removing gloves.[13]

Body Protection: A laboratory coat is required to protect skin and clothing.[10][15] For tasks

with a higher risk of splashes or spills, impervious clothing should be considered.[3] Ensure

legs are covered and closed-toe shoes are worn at all times in the laboratory.[10][14]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid the formation of dust and aerosols.[3][4] If ventilation is

inadequate or if exposure limits are exceeded, a suitable respirator may be necessary.[3][13]

In case of a significant spill or fire, a self-contained breathing apparatus is required.[3][5]

Operational and Handling Protocols
Adherence to proper handling and storage procedures is critical for maintaining the stability of

the compound and the safety of laboratory personnel.

Safe Handling
Avoid contact with eyes, skin, and clothing.[3][4][13]

Avoid the formation of dust and aerosols.[3][13]

Ensure adequate ventilation and handle the substance in a chemical fume hood whenever

possible.[3][4]

Keep away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[13]

Storage
Keep containers tightly sealed.[3]

Store in a dry, cool, and well-ventilated place.[3][13]

The recommended storage temperature is 4°C, sealed and protected from moisture and

direct sunlight.[3]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[3]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure. Accessible safety

showers and eye wash stations must be available in the work area.[3]
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

with fingers to ensure adequate flushing.[3][4]

[13] Remove contact lenses if present and easy

to do. Promptly seek medical attention.[3][4]

Skin Contact

Take off contaminated clothing immediately.[13]

Rinse skin thoroughly with soap and plenty of

water.[3][13] Consult a physician if irritation

persists.[3][4]

Inhalation

Move the person to fresh air.[3][5] If breathing is

difficult, provide artificial respiration or oxygen.

[5] Seek medical attention.[3][4]

Ingestion

Do NOT induce vomiting.[3][4] Wash out the

mouth with water, provided the person is

conscious.[4] Never give anything by mouth to

an unconscious person.[4][13] Call a physician

or Poison Control Center immediately.[13]

Accidental Release and Spill Response Plan
In the event of a spill, a prompt and systematic response is necessary to contain the material

and decontaminate the area.

Step-by-Step Spill Cleanup Protocol
Evacuate and Secure: Evacuate non-essential personnel from the immediate spill area.[3]

[13]

Ventilate: Ensure the area is well-ventilated.[5]

Don PPE: Put on the full required personal protective equipment, including respiratory

protection, gloves, eye protection, and a lab coat.[3][16]
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Containment: Prevent further leakage or spillage if it is safe to do so.[3][13] Keep the product

away from drains and water courses.[3][4]

Absorption and Neutralization:

For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as

diatomite or universal binders.[3][4]

For powder spills, carefully sweep up the material to avoid creating dust.[16]

Collection: Place the absorbed material or swept powder into a suitable, sealed container for

disposal.[16]

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing

with alcohol.[3][4] Follow with a thorough wash using soap and water.[16]

Disposal: Dispose of all contaminated materials (absorbents, gloves, etc.) as hazardous

waste according to institutional and local regulations.[3][16]

Spill Response Workflow
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Immediate Actions

Cleanup Procedure

Final Steps

Spill Detected

Assess Severity
(Minor vs. Major)

Major Spill:
Evacuate Area
& Call for Help

Major

Minor Spill:
Don Full PPE

Minor

Contain the Spill

Absorb Liquid / Sweep Powder

Collect Waste in
Sealed Container

Decontaminate Surface
(e.g., with alcohol)

Dispose of Waste
as Hazardous

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Logical workflow for responding to a Sofpironium Bromide spill.
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Disposal Plan
All waste materials containing Sofpironium Bromide must be treated as hazardous chemical

waste and disposed of according to institutional, local, and federal regulations.[17][18]

Container: Use a dedicated, compatible, and clearly labeled hazardous waste container.[18]

The container must have a securely fitting lid and be kept closed except when adding waste.

[18]

Labeling: The waste container must be labeled "Hazardous Waste" and include the chemical

name (Sofpironium Bromide) and associated hazards.[18]

Collection: Do not dispose of Sofpironium Bromide down the drain.[13] Store the sealed

waste container in a designated, safe location, away from incompatible materials.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department.[17] Ensure all required documentation is completed for transport and

incineration by an approved vendor.[17]

Empty Containers: Smaller quantities or empty containers may have different disposal

routes, but always consult your institution's EHS for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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